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molecular formula C12H13ClO3 B8335565 3-Allyloxy-4-chloro-benzoic acid ethyl ester

3-Allyloxy-4-chloro-benzoic acid ethyl ester

Cat. No. B8335565
M. Wt: 240.68 g/mol
InChI Key: CYAIKHAEHSADSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08063099B2

Procedure details

K2CO3 (78.5 mmol) and 3-bromo-1-propen (52.3 mmol) are added to a solution of 4-chloro-3-hydroxy-benzoic acid ethyl ester (26.2 mmol) in acetone (50 mL). The mixture is heated to reflux for 16 h and cooled to RT. The solvents are removed in vacuo to give the desired product which is used without further purification. LC-MS: tR=1.05 min; [M+H]+=240.9.
Name
K2CO3
Quantity
78.5 mmol
Type
reactant
Reaction Step One
Name
3-bromo-1-propen
Quantity
52.3 mmol
Type
reactant
Reaction Step One
Name
4-chloro-3-hydroxy-benzoic acid ethyl ester
Quantity
26.2 mmol
Type
reactant
Reaction Step One
Name
acetone
Quantity
50 mL
Type
solvent
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
C([O-])([O-])=O.[K+].[K+].Br[CH2:8][CH:9]=[CH2:10].[CH2:11]([O:13][C:14](=[O:23])[C:15]1[CH:20]=[CH:19][C:18]([Cl:21])=[C:17]([OH:22])[CH:16]=1)[CH3:12]>CC(C)=O>[CH2:11]([O:13][C:14](=[O:23])[C:15]1[CH:20]=[CH:19][C:18]([Cl:21])=[C:17]([O:22][CH2:10][CH:9]=[CH2:8])[CH:16]=1)[CH3:12] |f:0.1.2|

Inputs

Step One
Name
K2CO3
Quantity
78.5 mmol
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
3-bromo-1-propen
Quantity
52.3 mmol
Type
reactant
Smiles
BrCC=C
Name
4-chloro-3-hydroxy-benzoic acid ethyl ester
Quantity
26.2 mmol
Type
reactant
Smiles
C(C)OC(C1=CC(=C(C=C1)Cl)O)=O
Name
acetone
Quantity
50 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 16 h
Duration
16 h
CUSTOM
Type
CUSTOM
Details
The solvents are removed in vacuo

Outcomes

Product
Name
desired product
Type
product
Smiles
C(C)OC(C1=CC(=C(C=C1)Cl)OCC=C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.